Cas no 92322-05-9 (1-(2-phenylethyl)piperidin-3-ylmethanol)

1-(2-Phenylethyl)piperidin-3-ylmethanol is a chiral piperidine derivative featuring a hydroxymethyl group at the 3-position and a phenylethyl substituent on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural framework allows for further functionalization, making it valuable for medicinal chemistry applications, such as the synthesis of potential CNS-targeting agents or receptor modulators. The presence of both a basic nitrogen and a hydroxyl group enhances its solubility in polar solvents, facilitating purification and derivatization. Its well-defined stereochemistry also enables enantioselective synthesis, offering precise control in the design of chiral compounds.
1-(2-phenylethyl)piperidin-3-ylmethanol structure
92322-05-9 structure
Product name:1-(2-phenylethyl)piperidin-3-ylmethanol
CAS No:92322-05-9
MF:C14H21NO
MW:219.32264
MDL:MFCD01452809
CID:1077289
PubChem ID:23884690

1-(2-phenylethyl)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (1-Phenethylpiperidin-3-yl)methanol
    • [1-(2-Phenylethyl)piperidin-3-yl]methanol
    • N-Phenaethyl-3-hydroxymethyl-piperidin
    • N-Phenethyl-3-hydroxymethylpiperidin
    • [1-(2-Phenylethyl)-3-piperidinyl]methanol
    • DTXSID10635928
    • FT-0683691
    • CS-0321820
    • CHEMBRDG-BB 4010741
    • MFCD01452809
    • 92322-05-9
    • Oprea1_851962
    • AKOS005174067
    • LS-04135
    • AB00084666-01
    • 3-piperidinemethanol, 1-(2-phenylethyl)-
    • ALBB-013308
    • 1-(2-phenylethyl)piperidin-3-ylmethanol
    • MDL: MFCD01452809
    • Inchi: InChI=1S/C14H21NO/c16-12-14-7-4-9-15(11-14)10-8-13-5-2-1-3-6-13/h1-3,5-6,14,16H,4,7-12H2
    • InChI Key: QGBXUMKPLRBNRM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CCN2CCCC(C2)CO

Computed Properties

  • Exact Mass: 219.16200
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.534
  • PSA: 23.47000
  • LogP: 1.87130
  • Vapor Pressure: Not available

1-(2-phenylethyl)piperidin-3-ylmethanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B522073-500mg
[1-(2-phenylethyl)piperidin-3-yl]methanol
92322-05-9
500mg
$ 70.00 2022-06-07
Chemenu
CM281277-5g
(1-Phenethylpiperidin-3-yl)methanol
92322-05-9 95%
5g
$353 2022-09-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1392490-1g
(1-Phenethylpiperidin-3-yl)methanol
92322-05-9 98%
1g
¥1620.00 2024-04-25
A2B Chem LLC
AH84848-5g
[1-(2-Phenylethyl)piperidin-3-yl]methanol
92322-05-9 95%
5g
$111.00 2024-07-18
Crysdot LLC
CD11012979-5g
(1-Phenethylpiperidin-3-yl)methanol
92322-05-9 95+%
5g
$374 2024-07-19
eNovation Chemicals LLC
Y1249293-1g
[1-(2-phenylethyl)piperidin-3-yl]methanol
92322-05-9 95%
1g
$85 2025-02-27
abcr
AB215990-1g
[1-(2-Phenylethyl)-3-piperidinyl]methanol, 95%; .
92322-05-9 95%
1g
€94.10 2024-04-16
TRC
B522073-100mg
[1-(2-phenylethyl)piperidin-3-yl]methanol
92322-05-9
100mg
$ 50.00 2022-06-07
TRC
B522073-1g
[1-(2-phenylethyl)piperidin-3-yl]methanol
92322-05-9
1g
$ 115.00 2022-06-07
eNovation Chemicals LLC
Y1249293-5g
[1-(2-phenylethyl)piperidin-3-yl]methanol
92322-05-9 95%
5g
$175 2024-06-06

1-(2-phenylethyl)piperidin-3-ylmethanol Related Literature

Additional information on 1-(2-phenylethyl)piperidin-3-ylmethanol

Comprehensive Overview of 1-(2-phenylethyl)piperidin-3-ylmethanol (CAS No. 92322-05-9)

1-(2-phenylethyl)piperidin-3-ylmethanol, with the CAS number 92322-05-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperidine derivative family, which is widely studied for its potential applications in medicinal chemistry and drug development. The presence of both a phenylethyl group and a hydroxymethyl group on the piperidine ring makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine derivatives has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in how 1-(2-phenylethyl)piperidin-3-ylmethanol can be modified to enhance bioavailability or target specific receptors. For instance, its structural similarity to certain neuroactive compounds has prompted investigations into its potential as a precursor for neurological disorder treatments.

The synthesis of CAS 92322-05-9 typically involves multi-step organic reactions, including reductive amination and hydroxylation. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing industry focus on green chemistry and sustainable synthesis, which are trending topics in scientific communities.

Another area of interest is the compound’s potential role in catalysis and material science. Its unique structure allows it to act as a ligand or building block for metal-organic frameworks (MOFs), a hot topic in nanotechnology. Users searching for "piperidine-based catalysts" or "MOF synthesis intermediates" will find this compound highly relevant.

From a commercial perspective, 1-(2-phenylethyl)piperidin-3-ylmethanol is supplied by several chemical manufacturers under strict quality control protocols. Its safety data sheets (SDS) provide detailed handling instructions, reflecting the industry’s emphasis on laboratory safety standards. This aligns with frequent search queries like "safe handling of piperidine derivatives" or "chemical storage best practices".

In conclusion, CAS 92322-05-9 represents a critical intersection of pharmaceutical innovation and industrial chemistry. Its applications span from drug discovery to advanced materials, making it a compound of enduring relevance. As research continues, its role in addressing global health challenges and technological advancements will likely expand further.

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